Cas no 58763-73-8 (Methyl 3-(Bromomethyl)-1-benzofuran-2-carboxylate)

• Product Name: Methyl 3-(Bromomethyl)-1-benzofuran-2-carboxylate
• CAS No: 58763-73-8
• MF: C₁₁H₉BrO₃
• MW: 269.091362714767
• MDL: MFCD09971574
• CID: 376755
• PubChem ID: 100838
• Update Time: 2025-05-25

Methyl 3-(Bromomethyl)-1-benzofuran-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2-Benzofurancarboxylicacid, 3-(bromomethyl)-, methyl ester
• methyl 3- bromomethylbenzofuran-2-carboxylate
• methyl 3-(bromomethyl)-1-benzofuran-2-carboxylate
• methyl 3-(bromomethyl)-2-benzofurancarboxylate
• MFCD09971574
• CS-0246183
• AKOS009222605
• SCHEMBL445085
• methyl 3-bromomethylbenzofuran-2-carboxylate
• DUXQSFDZZHXQGM-UHFFFAOYSA-N
• Methyl 3-(bromomethyl)benzofuran-2-carboxylate
• EINECS 261-428-3
• 3-Bromomethylbenzofuran-2-carboxylic acid methyl ester
• DTXSID20207498
• NS00034013
• Methyl3-(bromomethyl)benzofuran-2-carboxylate
• Z335575980
• EN300-31871
• 58763-73-8
• Methyl 3-(Bromomethyl)-1-benzofuran-2-carboxylate

• MDL： MFCD09971574
• Inchi： 1S/C11H9BrO3/c1-14-11(13)10-8(6-12)7-4-2-3-5-9(7)15-10/h2-5H,6H2,1H3
• InChI Key： DUXQSFDZZHXQGM-UHFFFAOYSA-N
• SMILES： BrCC1=C(C(=O)OC)OC2C=CC=CC1=2

Computed Properties

• Exact Mass: 267.97347
• Monoisotopic Mass: 267.973507
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 39.4
• XLogP3: 3.1

Experimental Properties

• Density: 1.548
• Boiling Point: 357.4°Cat760mmHg
• Flash Point: 169.9°C
• Refractive Index: 1.617
• PSA: 39.44
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

Methyl 3-(Bromomethyl)-1-benzofuran-2-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans

Additional information on Methyl 3-(Bromomethyl)-1-benzofuran-2-carboxylate

Comprehensive Overview of Methyl 3-(Bromomethyl)-1-benzofuran-2-carboxylate (CAS No. 58763-73-8)

Methyl 3-(Bromomethyl)-1-benzofuran-2-carboxylate (CAS No. 58763-73-8) is a versatile organic compound widely utilized in pharmaceutical and agrochemical research. This benzofuran derivative is particularly valued for its role as a key intermediate in the synthesis of bioactive molecules. With the increasing demand for novel drug candidates and sustainable agricultural solutions, researchers are actively exploring the potential of benzofuran-based compounds like this one. The compound's unique structure, featuring a bromomethyl group and a methyl carboxylate moiety, makes it an attractive building block for further chemical modifications.

In recent years, the scientific community has shown growing interest in heterocyclic compounds, especially those containing the benzofuran scaffold. This trend is reflected in numerous search queries related to "benzofuran derivatives applications" and "methyl carboxylate synthesis." The compound's CAS number (58763-73-8) is frequently searched by professionals seeking precise chemical identification. Its molecular structure offers excellent opportunities for creating diverse derivatives, addressing current research needs in medicinal chemistry and material science.

The synthesis and applications of Methyl 3-(Bromomethyl)-1-benzofuran-2-carboxylate align well with contemporary research priorities, including the development of green chemistry approaches and sustainable synthesis methods. Many researchers are investigating how such intermediates can be produced with reduced environmental impact, responding to popular search terms like "eco-friendly bromomethylation" and "green synthesis of benzofurans." The compound's reactivity profile makes it particularly valuable for constructing complex molecular architectures through efficient coupling reactions.

From a structural perspective, the presence of both electrophilic (bromomethyl) and nucleophilic (carboxylate) sites in Methyl 3-(Bromomethyl)-1-benzofuran-2-carboxylate enables diverse chemical transformations. This characteristic has led to its increased visibility in scientific literature and patent applications, particularly in contexts related to "drug discovery intermediates" and "functional material precursors." The compound's stability under various conditions makes it suitable for multiple synthetic pathways, addressing another common research question about "stable benzofuran derivatives."

Quality control and analytical characterization of 58763-73-8 are critical aspects for research applications. Advanced techniques such as HPLC, NMR, and mass spectrometry are typically employed to verify the purity and identity of this compound. These analytical methods correspond to frequently searched terms like "benzofuran compound analysis" and "CAS 58763-73-8 characterization." Proper handling and storage conditions are essential to maintain the compound's integrity, especially considering the reactive bromomethyl functionality.

The future research directions for Methyl 3-(Bromomethyl)-1-benzofuran-2-carboxylate appear promising, particularly in light of emerging trends in precision medicine and targeted drug delivery. Its structural features make it a potential candidate for developing small molecule therapeutics and bioconjugates, topics that generate significant interest in scientific communities. The compound's adaptability to various synthetic modifications positions it well for addressing current challenges in structure-activity relationship studies and molecular design optimization.

In conclusion, Methyl 3-(Bromomethyl)-1-benzofuran-2-carboxylate (CAS No. 58763-73-8) represents an important chemical entity with broad research applications. Its relevance continues to grow as scientists explore new avenues in medicinal chemistry, material science, and catalysis. The compound's unique properties and versatility ensure its ongoing importance in scientific investigations, particularly in response to current research priorities and frequently searched topics in the field of organic chemistry.